Cas no 23949-66-8 (Ethanediamide, N-(2-ethoxyphenyl)-N'-(2-ethylphenyl)-)

• Product Name: Ethanediamide, N-(2-ethoxyphenyl)-N'-(2-ethylphenyl)-
• CAS No: 23949-66-8
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 52412
• Update Time: 2026-05-14

Ethanediamide, N-(2-ethoxyphenyl)-N'-(2-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-N'-(4-ethylphenyl)-ethlyene diamide
• N-(2-Ethoxyphenyl)-N'-(2-ethylphenyl)oxamide
• N'-(2-ethoxyphenyl)-N-(2-ethylphenyl)oxamide
• UV-312
• 2-ethoxy-2'-ethyloxanilide
• EINECS 245-950-9
• Oxanilide,2'-ethoxy-2-ethyl
• sanduvor VSU
• Ethanediamide, N-(2-ethoxyphenyl)-N'-(2-ethylphenyl)-
• UV3IY35NLO
• Ethanediamide, N1-(2-ethoxyphenyl)-N2-(2-ethylphenyl)-
• Oxanilide, 2'-ethoxy-2'-ethyl-
• Tinuvin 312
• n-(2-ethoxyphenyl)-n'-(2-ethylphenyl)ethanediamide
• YIMHRDBSVCP

• Inchi： 1S/C18H20N2O3/c1-3-13-9-5-6-10-14(13)19-17(21)18(22)20-15-11-7-8-12-16(15)23-4-2/h5-12H,3-4H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： YIMHRDBSVCPJOV-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1N([H])C(C(N([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 312.14700
• Monoisotopic Mass: 312.147393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: White to slightly yellow powder
• Density: 1.216
• Melting Point: 124 - 127oC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.623
• PSA: 67.43000
• LogP: 3.37090